![molecular formula C5H4F3NO2 B3369974 2,2,2-Trifluoroethyl 2-cyanoacetate CAS No. 27827-83-4](/img/structure/B3369974.png)
2,2,2-Trifluoroethyl 2-cyanoacetate
Overview
Description
2,2,2-Trifluoroethyl 2-cyanoacetate is a useful research compound. Its molecular formula is C5H4F3NO2 and its molecular weight is 167.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Labeling Applications
- Synthesis of Alkylating Agents : It is used in the synthesis of alkylating agents like 2,2,2-trifluoroethyl triflate, which can be labeled with [18F]fluoride for use in radiopharmaceuticals (Johnström & Stone-Elander, 1995).
- Electrochemical Oxidation : It undergoes electrochemical oxidation to produce trifluoroacetaldehyde 2,2,2-trifluoroethyl hemiacetal, which is more reactive than its commercial equivalents and useful in synthesizing other fluorinated compounds (Shirai, Onomura, Maki, & Matsumura, 2000).
Chemical Reactions and Synthesis
- Rearranging Heterocyclic N-Oxides : Trifluoroacetic anhydride, derived from trifluoroethanol, is used for rearranging heterocyclic N-oxides into nuclear oxygenated heterocycles (Daeniker & Druey, 1958).
- Paired Electrosynthesis : In the paired electrosynthesis of cyanoacetic acid, 2,2,2-trifluoroethanol can be involved as a reaction medium (Batanero, Barba, Sánchez-Sánchez, & Aldaz, 2004).
- Hydrogenation of Esters : This compound is used in the hydrogenation of activated trifluoroacetate esters to alcohols (Gajewski et al., 2016).
Applications in Sensor Development and Analysis
- Dual Sensor for Aromatic Amine and Acid Vapor : Cyano-substituted vinylacridine derivatives, including 2,2,2-trifluoroethanol, have been used to create sensors for detecting aromatic amine and volatile acid vapors (Xue et al., 2017).
Metabolic and Bioactivity Studies
- Study of Metabolites in Laboratory Animals : It has been used to identify water-soluble metabolites of 2,2,2-trifluoroethanol in laboratory animals, demonstrating its potentialin drug metabolism research (Selinsky, Rusyniak, Warsheski, & Joseph, 1991).
- Synthesis of Sulfonamide-Based Kinase Inhibitors : The compound facilitates the synthesis of kinase inhibitors, important in cancer treatment research (Wong et al., 2010).
- Synthesis of 2-Cyanoacrylates : A series of 2-cyanoacrylates containing a trifluoromethylphenyl moiety were synthesized using this compound, showing high antitumor activities against certain cell lines (Song et al., 2005).
Advanced Synthesis and Organic Chemistry Applications
- Preparation of Isoflurane Enantiomers : It is used in synthesizing the enantiomers of isoflurane, an inhalation anesthetic agent (Huang et al., 1993).
- Synthesis of Benzo[c]coumarin Derivatives : The compound reacts with cyanoacetamides and ethyl cyanoacetate to produce novel functionalized derivatives (Sosnovskikh et al., 2011).
- Cyanomethylation of Pyrimidinones : It selectively reacts with 4-(trifluoromethyl)pyrimidin-2(1Н)-ones, leading to Michael addition–decarboxylation products (Tkachuk et al., 2019).
Miscellaneous Applications
- Properties in Mixtures : The properties of 2,2,2-trifluoroethanol in water mixtures have implications in studies of peptides and proteins (Chitra & Smith, 2001).
- Synthesis of Trifluoromethyl Quinoline Derivatives : It is used in the synthesis of (trifluoromethyl)quinoline-3-carbonitrile derivatives (Darehkordi et al., 2018)
Properties
IUPAC Name |
2,2,2-trifluoroethyl 2-cyanoacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3NO2/c6-5(7,8)3-11-4(10)1-2-9/h1,3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSEUOPGLOYLWBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C#N)C(=O)OCC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40471619 | |
Record name | 2,2,2-trifluoroethyl 2-cyanoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40471619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27827-83-4 | |
Record name | 2,2,2-trifluoroethyl 2-cyanoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40471619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.